methyl (4-(N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)sulfamoyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-[(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)sulfamoyl]phenyl]carbamate
• InChI: InChI=1S/C17H17N3O5S/c1-25-17(22)19-12-4-6-14(7-5-12)26(23,24)20-13-3-2-11-8-9-18-16(21)15(11)10-13/h2-7,10,20H,8-9H2,1H3,(H,18,21)(H,19,22)
• InChI Key: ISHBUIHZNKWZRL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCNC3=O)C=C2
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

Methyl (4-(N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)sulfamoyl)phenyl)carbamate is a useful research compound. Its molecular formula is C17H17N3O5S and its molecular weight is 375.4. The purity is usually 95%.
BenchChem offers high-quality methyl (4-(N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)sulfamoyl)phenyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl (4-(N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)sulfamoyl)phenyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antileukemic Activity

Tetrahydroisoquinoline derivatives have been synthesized and evaluated for their antileukemic activity. For instance, bis(carbamates) derived from pyrrolo[2,1-a]isoquinoline showed significant activity against lymphocytic leukemia, highlighting the potential of tetrahydroisoquinoline compounds in leukemia treatment (Anderson, Heider, Raju, & Yucht, 1988).

Antiproliferative and Antitubulin Activities

The synthesis and evaluation of tetrahydroisoquinoline derivatives have revealed their significant antiproliferative activities against various cancer cell lines, including DU-145 prostate cancer and MCF breast cancer cells. These compounds have shown to inhibit microtubule polymerization, suggesting a potential mechanism of action for their antitumor effects (Dohle, Leese, Jourdan, Major, Bai, Hamel, Ferrandis, Kasprzyk, Fiore, Newman, Purohit, & Potter, 2014).

Antimicrobial Activity

Synthesized derivatives of tetrahydroisoquinoline have shown promising antimicrobial properties. Compounds with specific structural modifications have exhibited activity against human pathogenic microorganisms, emphasizing the role of functional group variation in enhancing biological activity (Saravanan, Alagarsamy, & Prakash, 2015).

Synthesis and Characterization for Potential Applications

Research has also focused on the synthesis and characterization of new tetrahydroisoquinoline derivatives, aiming to explore their potential applications in various domains, including their pharmacological activities (Zaki, Radwan, & El-Dean, 2017).

Mechanism of Action

Target of Action

It’s known that 1,2,3,4-tetrahydroisoquinolines, a core structure in this compound, have been studied for their roles in natural and synthetic chemistry and their biological and pharmacological activities .

Mode of Action

It’s likely that the compound interacts with its targets through the tetrahydroisoquinoline moiety, which is known to have various biological activities .

Biochemical Pathways

Compounds with a tetrahydroisoquinoline structure have been found to have diverse biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Given the known biological activities of tetrahydroisoquinolines , it’s plausible that this compound could have significant effects at the molecular and cellular level.